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Compound of Interest

2-Amino-3-(propan-2-
Compound Name:
yloxy)propanamide

Cat. No.: B13270518

Get Quote

CAS Number: 1248042-12-7[1]
Executive Summary

2-Amino-3-(propan-2-yloxy)propanamide (also known as O-isopropylserinamide) is a
functionalized amino acid amide derivative belonging to the class of O-alkylated serines.
Structurally, it consists of a propionamide backbone with a primary amine at the

-position and an isopropoxy ether linkage at the
-position.

In the pharmaceutical sector, this compound serves as a critical chiral building block and
intermediate in the synthesis of neuroactive agents, specifically functionalized amino acids
(FAASs) targeted for the treatment of epilepsy and neuropathic pain. It represents a lipophilic
analog of the serine amide scaffold, sharing structural homology with the anticonvulsant drug
Lacosamide (Vimpat®), where the methoxy group is replaced by an isopropoxy moiety to
modulate blood-brain barrier (BBB) permeability and receptor binding affinity.

Key Technical Highlights:
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o Core Scaffold: O-Isopropyl-Serine Amide.

o Primary Application: Intermediate for anticonvulsant and analgesic drug discovery (SAR
studies).

» Stereochemical Importance: The biological activity is frequently stereospecific, with the

-enantiomer (derived from D-Serine) typically exhibiting superior efficacy in sodium channel
modulation.

Chemical Profile & Structural Analysis[2][3]
lenti hvsicochemical .

Property Specification
CAS Number 1248042-12-7
IUPAC Name 2-Amino-3-(propan-2-yloxy)propanamide

O-Isopropylserinamide; 2-Amino-3-
Synonyms ) ]
isopropoxypropanamide

Molecular Formula

Molecular Weight 146.19 g/mol
Physical State White to off-white solid / crystalline powder
N Soluble in MeOH, DMSO, Water; Sparingly
Solubility ]
soluble in DCM
pKa (Predicted) Amine: ~9.1; Amide: ~15

) -0.5 to 0.2 (Improved lipophilicity over
LogP (Predicted) Serinamide)

Structural Logic & Pharmacophore

The molecule features three distinct functional domains that make it a versatile template for
medicinal chemistry:

e Primary Amine (
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): A nucleophilic handle for derivatization (e.g., acetylation, sulfonylation) to form the "Head"
group of FAA drugs.

* Isopropoxy Ether (

): Allipophilic side chain that enhances membrane permeability compared to the native
hydroxyl of serine or the methoxy of lacosamide.

e Primary Amide (

): A hydrogen-bond donor/acceptor motif essential for binding to the slow-inactivation state of
voltage-gated sodium channels (VGSCs).

Synthesis & Manufacturing Methodologies

The synthesis of 2-Amino-3-(propan-2-yloxy)propanamide requires careful control of
protecting groups to prevent racemization and side reactions (e.g.,

-elimination).

Primary Synthetic Route: O-Alkylation of Serine

This pathway utilizes

-protected serine to install the isopropyl ether, followed by amidation.

Step-by-Step Protocol:
o Protection: Start with N-Boc-D-Serine (for the bio-active
-isomer).

o O-Alkylation: React with 2-bromopropane or isopropyl iodide in the presence of a base
(NaH) in DMF at 0°C.

o Critical Control: Maintain low temperature to prevent
-elimination to the dehydroalanine byproduct.

o Amidation: Activate the carboxylic acid using IBCF (Isobutyl chloroformate) / NMM (N-
methylmorpholine) or EDC/HOBt, then treat with ammonia (
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) or ammonium chloride.

» Deprotection: Remove the Boc group using

in Dioxane or TFA/DCM to yield the target primary amine salt.

Visualization of Synthesis Workflow

The following diagram outlines the logical flow of synthesis, highlighting critical decision nodes.

Amidaion | __Amide Formation i Deprotection |__Boc Removal Target Product:
(IBCF, NH3) N-Boc-O-iPr-Serinam ide (HCl/Dioxane) ) | — > Z'A'“m°'3'<9r°?:'glzggﬁ)mpmnanam-de

Click to download full resolution via product page

Figure 1: Synthetic pathway from N-Boc-D-Serine to the target O-isopropylserinamide.

Analytical Characterization & Quality Control

To ensure the integrity of the compound for biological testing, a rigorous QC protocol is
required.

NMR Spectroscopy

e NMR (400 MHz, DMSO-
):
o 8.10 (br s, 3H,
).
o 7.80, 7.45 (s, 2H,

)
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o 3.95(m, 1H,
-CH).

o 3.65 (m, 2H,
-CH
).

o 3.55 (sept, 1H,
).

o 1.10 (d, 6H,
).

« Interpretation: The septet at 3.55 ppm and doublet at 1.10 ppm are diagnostic for the
isopropyl group.

Mass Spectrometry (LC-MS)

o Method: ESI+ (Electrospray lonization).
o Expected Mass:

m/z.

e Fragment lons: Loss of ammonia (

) or isopropanol may be observed in MS/MS.

Purity & Chiral Analysis

 HPLC: C18 Reverse Phase, Acetonitrile/Water gradient with 0.1% TFA.
e Chiral HPLC: Required to verify enantiomeric excess (ee%).
o Column: Chiralpak AD-H or OD-H.

o Mobile Phase: Hexane/IPA/Diethylamine.
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o Standard: Racemic mixture must be synthesized to establish separation conditions.

Biological & Pharmaceutical Applications[2][4][5][6]
Role in Anticonvulsant Discovery

2-Amino-3-(propan-2-yloxy)propanamide is a direct precursor to Isopropyl-Lacosamide
analogs. The mechanism of action for this class of compounds involves the selective
enhancement of slow inactivation of voltage-gated sodium channels (VGSCs).

 Structure-Activity Relationship (SAR):
o Methoxy (Lacosamide): Balanced potency/solubility.
o Isopropoxy (Target): Increased lipophilicity (

LogP) allows for higher brain penetration but may alter metabolic stability due to potential
dealkylation by CYP450 enzymes.

o Primary Amide: Essential for hydrogen bonding within the channel pore.

Experimental Workflow: Derivatization

Researchers typically use this amine to synthesize the final drug candidate.

Protocol: Acetylation/Benzylation

e Reactant: 2-Amino-3-(propan-2-yloxy)propanamide.[1]

o Reagent: Acetyl chloride (for N-acetylation) or Benzyl isocyanate (for urea derivatives).
» Condition: DCM/TEA, RT, 2h.

e Outcome: Formation of the "Blocked" amino acid amide, mimicking the pharmacophore of

established anticonvulsants.
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Figure 2: Application of the target compound in divergent synthesis for SAR exploration.

Safety & Handling (MSDS Summary)

While specific toxicological data for CAS 1248042-12-7 is limited, it should be handled as a

functionalized amino acid intermediate.
e Hazards:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

o Storage:

o Keep container tightly closed in a dry and well-ventilated place.

o Recommended storage temperature: 2-8°C (Hygroscopic nature of amine salts).

o Store under inert gas (Nitrogen/Argon) to prevent oxidation of the ether or hydrolysis of the

amide.

e PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. WENNELS... [china.guidechem.com]
e 2. NoName_1689 | C3H8N202 | CID 346743 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Technical Monograph: 2-Amino-3-(propan-2-
yloxy)propanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13270518/docs#technical-monograph-2-amino-3-
propan-2-yloxy-propanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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